1-(6-Chloropyridazin-3-yl)-1,4-diazepane hydrochloride

• Molecular Formula: C9H14Cl2N4
• Molecular Weight: 249.14 g/mol
• IUPAC Name: 1-(6-chloropyridazin-3-yl)-1,4-diazepane;hydrochloride
• InChI: InChI=1S/C9H13ClN4.ClH/c10-8-2-3-9(13-12-8)14-6-1-4-11-5-7-14;/h2-3,11H,1,4-7H2;1H
• InChI Key: PHFUCMDTUDKBLB-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCN(C1)C2=NN=C(C=C2)Cl.Cl

Description

1-(6-Chloropyridazin-3-yl)-1,4-diazepane hydrochloride is a useful research compound. Its molecular formula is C9H14Cl2N4 and its molecular weight is 249.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 300 parts of hexahydro-1H-1,4-diazepine in 900 parts of methylbenzene Were added 75 parts of 3,6-dichloropyridazine. The whole was stirred and refluxed for 4 hours. The reaction mixture was evaporated. Water was added to the residue. The product was extracted with trichloromethane. The extract was dried, filtered and evaporated. The residue was converted into the hydrochloride salt in 2-propanol and ethanol. The salt was filtered off and dried, yielding 28 parts (22%) of 1-(6-chloro-3-pyridazinyl)-hexahydro-1H-1,4-diazepine monohydrochloride (compound 215).